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Cat. No.: B15571945

Get Quote

These application notes provide an overview and protocols for the development and application

of immunoassays for the detection of 16-Carboxymitragynine, a major metabolite of

mitragynine, the primary psychoactive compound in Kratom (Mitragyna speciosa). The

detection of 16-Carboxymitragynine in biological samples is a reliable indicator of Kratom

exposure.

Introduction
Mitragynine is extensively metabolized in the body, with 16-Carboxymitragynine being a

significant urinary metabolite.[1] Therefore, immunoassays targeting this metabolite are

valuable tools for toxicology screening and monitoring Kratom use.[1] Enzyme-Linked

Immunosorbent Assays (ELISAs) are a common, rapid, and sensitive method for screening

biological samples for the presence of drugs and their metabolites.[2][3] This document outlines

the principles and provides a general protocol for a competitive indirect ELISA (CI-ELISA) for

16-Carboxymitragynine screening.

Principle of the Assay
The competitive immunoassay format is well-suited for detecting small molecules like 16-
Carboxymitragynine. In this assay, free 16-Carboxymitragynine in a sample competes with
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a labeled or coated 16-Carboxymitragynine-protein conjugate for binding to a limited number

of specific antibodies. The amount of signal generated is inversely proportional to the

concentration of 16-Carboxymitragynine in the sample.

Key Reagents and Materials
Antibodies: Polyclonal or monoclonal antibodies with high affinity and specificity for 16-
Carboxymitragynine. These can be generated by immunizing animals with a 16-
Carboxymitragynine-protein conjugate.

Coating Antigen: 16-Carboxymitragynine conjugated to a carrier protein such as bovine

serum albumin (BSA) or ovalbumin (OVA).

Enzyme-labeled Secondary Antibody: An antibody that recognizes the primary antibody and

is conjugated to an enzyme like horseradish peroxidase (HRP).

Substrate: A chemical that is converted by the enzyme to produce a measurable signal (e.g.,

colorimetric, chemiluminescent).

Biological Samples: Urine is a common matrix for 16-Carboxymitragynine screening.[4]

Microplates: 96-well plates for performing the ELISA.

Buffers: Coating buffer, washing buffer, blocking buffer, and sample dilution buffer.

Instrumentation: Microplate reader, plate washer (optional), and pipettes.

Experimental Workflow
The following diagram illustrates the general workflow for developing an immunoassay for 16-
Carboxymitragynine.
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Workflow for Immunoassay Development.

Quantitative Data Summary
The performance of an immunoassay is determined by several key parameters. The following

table summarizes representative data from published studies on mitragynine and its

metabolites, which can serve as a benchmark for the development of a 16-
Carboxymitragynine-specific assay.
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Parameter
Mitragynine Assay
1

Mitragynine Assay
2

Notes

Antibody Type Polyclonal Monoclonal

The choice of

antibody impacts

specificity and

reproducibility.

IC50 7.3 ng/mL[4] 0.152 µg/mL[2][5]

Concentration causing

50% inhibition of

antibody binding.

Limit of Detection

(LOD)
15 ng/mL[4] 0.412 µg/mL[2][5]

The lowest

concentration of

analyte that can be

reliably detected.

Cross-Reactivity with

16-

Carboxymitragynine

103%[4] 14.39%[2][3]

Indicates the

specificity of the

antibody.

Recovery in Urine 83% - 112%[4] 84.0% - 95.70%[2]

The efficiency of

detecting the analyte

in a complex matrix.

Protocols
Synthesis of 16-Carboxymitragynine
For the development of an immunoassay, a pure standard of 16-Carboxymitragynine is

required. This can be achieved through the hydrolysis of mitragynine.

Protocol:

Alkaline Hydrolysis: Mitragynine can be hydrolyzed using a base such as sodium hydroxide

in a suitable solvent.

Acid Hydrolysis: Alternatively, acid hydrolysis can be performed using methanolic HCl.[6]
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Purification: The resulting 16-Carboxymitragynine should be purified using

chromatographic techniques to ensure high purity (≥98%).[7]

Preparation of Immunogen and Coating Antigen
To elicit an immune response, the small molecule 16-Carboxymitragynine (a hapten) needs to

be conjugated to a larger carrier protein.

Protocol:

Activation of Carboxylic Acid: The carboxylic acid group of 16-Carboxymitragynine is

activated, for example, using a carbodiimide coupling agent like EDC in the presence of

NHS.

Conjugation: The activated hapten is then reacted with a carrier protein (e.g., BSA for the

immunogen, OVA for the coating antigen) in a suitable buffer.

Purification: The resulting conjugate is purified by dialysis to remove unreacted hapten and

reagents.

Competitive Indirect ELISA Protocol
This protocol provides a general guideline for performing a CI-ELISA for 16-
Carboxymitragynine screening. Optimization of concentrations, incubation times, and

temperatures is crucial for achieving desired assay performance.
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Competitive Indirect ELISA Protocol.
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Detailed Steps:

Coating: Coat the wells of a 96-well microplate with the 16-Carboxymitragynine-OVA

conjugate diluted in coating buffer. Incubate overnight at 4°C.

Washing: Wash the plate multiple times with a washing buffer (e.g., PBS with 0.05% Tween

20).

Blocking: Add a blocking buffer (e.g., 5% skim milk in PBS) to each well to prevent non-

specific binding. Incubate for 1-2 hours at room temperature.[2]

Washing: Repeat the washing step.

Competitive Reaction: Add standards, controls, and samples to the wells, followed by the

addition of the primary antibody against 16-Carboxymitragynine. Incubate for a defined

period.

Washing: Repeat the washing step.

Secondary Antibody Incubation: Add the enzyme-labeled secondary antibody and incubate.

Washing: Repeat the washing step.

Substrate Addition: Add the enzyme substrate and incubate until sufficient color

development.

Stopping the Reaction: Add a stop solution to halt the enzymatic reaction.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis and Interpretation
The concentration of 16-Carboxymitragynine in the samples is determined by comparing their

absorbance values to a standard curve generated from a series of known concentrations of the

analyte. A lower absorbance value indicates a higher concentration of 16-Carboxymitragynine
in the sample.
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Validation and Quality Control
For reliable screening, the immunoassay must be validated for its specificity, sensitivity,

precision, and accuracy. Cross-reactivity with other related alkaloids and common drugs of

abuse should be thoroughly assessed.[4] It is also recommended to confirm positive results

with a confirmatory method such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[2]

Conclusion
The development of a specific and sensitive immunoassay for 16-Carboxymitragynine is a

valuable advancement for the routine screening of Kratom use. The protocols and data

presented here provide a foundation for researchers and drug development professionals to

establish and validate such assays in their laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-16-carboxymitragynine-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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